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Compound of Interest

Compound Name:
Adenine monohydrochloride

hemihydrate

Cat. No.: B8113033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core solubility characteristics of

adenine monohydrochloride hemihydrate. The information is compiled to assist

researchers, scientists, and professionals in drug development in understanding and utilizing

this compound's properties. This document presents quantitative solubility data, detailed

experimental protocols for solubility determination, and visualizations of experimental workflows

and factors influencing solubility.

Physicochemical Properties
Adenine monohydrochloride hemihydrate is a salt form of adenine, a fundamental

component of nucleic acids. Its physicochemical properties are crucial for its handling,

formulation, and application in various research and development settings.
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Property Value Reference

Molecular Formula C₅H₅N₅ · HCl · ½H₂O

Molecular Weight 180.60 g/mol

Appearance
White to off-white crystalline

powder

Melting Point ~285-291°C (decomposes)

Solubility Data
The solubility of adenine monohydrochloride hemihydrate has been determined in various

solvents. The following table summarizes the available quantitative data. It is important to note

that solubility can be influenced by factors such as temperature, pH, and the presence of other

solutes.
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Solvent Temperature Solubility Reference

Water Not Specified 50 mg/mL

Warm Water Not Specified
50 mg/mL (clear to

hazy)

1 M HCl Not Specified
20 mg/mL (for

Adenine)

0.5 M HCl Not Specified
20 mg/mL (for

Adenine)

DMSO Not Specified 10 mM (~1.8 mg/mL)

DMSO Not Specified
8 mg/mL (for Adenine

HCl)

Ethanol Not Specified
Insoluble (for Adenine

HCl)

Acetic Acid Not Specified
50 mg/mL (for

Adenine)

Formic Acid Not Specified
50 mg/mL (for

Adenine)

Chloroform Not Specified Insoluble (for Adenine)

Ether Not Specified Insoluble (for Adenine)

Experimental Protocol: Thermodynamic Solubility
Determination via Shake-Flask Method
The shake-flask method is a widely accepted and reliable technique for determining the

thermodynamic (equilibrium) solubility of a compound. The following protocol is a synthesized

methodology for determining the solubility of adenine monohydrochloride hemihydrate.

1. Materials and Equipment:

Adenine monohydrochloride hemihydrate
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Solvent of interest (e.g., deionized water, phosphate buffer at a specific pH)

Volumetric flasks

Analytical balance

Scintillation vials or flasks with screw caps

Constant temperature orbital shaker or water bath

Centrifuge

Syringe filters (e.g., 0.22 µm PVDF)

High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis

spectrophotometer

pH meter

2. Procedure:

Preparation of Solvent: Prepare the desired solvent system. If using a buffer, ensure the pH

is accurately adjusted and recorded.

Sample Preparation: Add an excess amount of adenine monohydrochloride hemihydrate
to a series of vials containing a known volume of the solvent. The presence of undissolved

solid is necessary to ensure saturation.

Equilibration: Seal the vials and place them in a constant temperature shaker set to the

desired temperature (e.g., 25°C or 37°C). Agitate the samples for a sufficient duration

(typically 24-48 hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the same

temperature to let the excess solid settle. Alternatively, centrifuge the samples to pellet the

undissolved solid.

Sample Collection and Filtration: Carefully withdraw an aliquot of the supernatant, ensuring

no solid particles are disturbed. Filter the aliquot through a syringe filter to remove any
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remaining undissolved microparticles.

Quantification:

Prepare a series of standard solutions of adenine monohydrochloride hemihydrate of

known concentrations in the same solvent.

Analyze both the filtered sample and the standard solutions using a validated analytical

method (e.g., HPLC-UV or UV-Vis spectrophotometry).

Construct a calibration curve from the standard solutions.

Determine the concentration of adenine monohydrochloride hemihydrate in the filtered

sample by interpolating from the calibration curve. This concentration represents the

thermodynamic solubility.

3. Data Analysis:

The solubility is typically expressed in mg/mL or mol/L.

Perform the experiment in triplicate to ensure the reliability of the results.

Report the mean solubility and the standard deviation.

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the key steps in the shake-flask method for determining

thermodynamic solubility.
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Preparation of Solvent and Sample

Addition of Excess Solute to Solvent

Equilibration via Agitation at Constant Temperature

Phase Separation (Settling or Centrifugation)

Filtration of Supernatant

Quantification (e.g., HPLC, UV-Vis)

Data Analysis and Solubility Determination

Click to download full resolution via product page

Caption: Workflow for the Shake-Flask Solubility Assay.

Factors Influencing Solubility
The solubility of adenine monohydrochloride hemihydrate is not an intrinsic constant but is

influenced by several environmental factors. The diagram below outlines these key

relationships.
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Influencing Factors

Solubility of Adenine Monohydrochloride Hemihydrate

Temperature

Generally Increases

pH of the Medium

Affects Ionization State

Solvent Polarity & Properties

Like Dissolves Like

Ionic Strength

Can Increase or Decrease

Click to download full resolution via product page

Caption: Key Factors Affecting Solubility.

To cite this document: BenchChem. [A Technical Guide to the Basic Solubility Characteristics
of Adenine Monohydrochloride Hemihydrate]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b8113033#basic-solubility-characteristics-of-
adenine-monohydrochloride-hemihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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